Cas no 5413-10-5 (4H-1,3,5-Dithiazine-5(6H)-acetonitrile,2,4,6-trimethyl-)

• Product Name: 4H-1,3,5-Dithiazine-5(6H)-acetonitrile,2,4,6-trimethyl-
• CAS No: 5413-10-5
• MF: C₈H₁₄N₂S₂
• MW: 202.340158939362
• CID: 382309
• PubChem ID: 221548
• Update Time: 2025-04-19

4H-1,3,5-Dithiazine-5(6H)-acetonitrile,2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,5-Dithiazine-5(6H)-acetonitrile,2,4,6-trimethyl-
• (2,4,6-trimethyl-1,3,5-dithiazinan-5-yl)acetonitrile
• DTXSID60969028
• 5413-10-5
• NSC6399
• NSC-6399

• Inchi： 1S/C8H14N2S2/c1-6-10(5-4-9)7(2)12-8(3)11-6/h6-8H,5H2,1-3H3
• InChI Key： AMKUTJSOXLSNNY-UHFFFAOYSA-N
• SMILES： S1C(C)SC(C)N(CC#N)C1C

Computed Properties

• Exact Mass: 202.06002
• Monoisotopic Mass: 202.05984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.079
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.521
• PSA: 27.03
• LogP: 2.26788